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Compound of Interest

Compound Name: WIKI4

Cat. No.: B1684122 Get Quote

Technical Support Center: WIKI4
This technical support center provides best practices for the long-term storage and handling of

WIKI4, a potent tankyrase inhibitor. Following these guidelines will help ensure the stability and

integrity of the compound for reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is WIKI4 and what is its primary mechanism of action?

A1: WIKI4 is a small molecule inhibitor of the Wnt/β-catenin signaling pathway.[1] It functions

by potently and selectively inhibiting the enzymatic activity of tankyrase 1 (TNKS1) and

tankyrase 2 (TNKS2).[2][3][4] Tankyrases are enzymes that mark the Axin protein complex for

degradation.[2] By inhibiting tankyrases, WIKI4 prevents Axin degradation, which leads to the

stabilization of the β-catenin destruction complex. This, in turn, results in the degradation of β-

catenin, suppressing Wnt signaling.[3] This mechanism is critical in developmental biology and

is often dysregulated in diseases like cancer.[1]

Q2: How should I store the solid (powder) form of WIKI4 upon receipt?

A2: Upon receipt, the solid form of WIKI4 should be stored at -20°C for long-term stability.[5]

While the compound is stable enough to be shipped at ambient temperature for short periods,

long-term storage should be under frozen conditions.[3][6] For short-term storage of a few

weeks, 4°C is acceptable, but -20°C is recommended for periods of months to years.[3]

Q3: What is the recommended solvent for preparing WIKI4 stock solutions?
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A3: The recommended solvent for WIKI4 is Dimethyl Sulfoxide (DMSO).[3][5] It is soluble in

DMSO at concentrations of 2 mg/mL or higher.[5] WIKI4 is not soluble in water.[3] When

preparing your stock solution, ensure you are using a high-purity, anhydrous grade of DMSO,

as moisture can affect compound stability and solubility.[7][8]

Q4: How should I store WIKI4 stock solutions?

A4: Once prepared, stock solutions should be aliquoted into small, single-use volumes to avoid

repeated freeze-thaw cycles.[8][9] These aliquots should be stored in tightly sealed vials at

-20°C or, for even longer-term storage (months to years), at -80°C.[3][9] A general guideline for

DMSO stock solutions is stability for up to 6 months at -80°C.[9]

Q5: Is WIKI4 sensitive to light or moisture?

A5: While specific photostability data for WIKI4 is not readily available, it is a general best

practice to protect all small organic molecules from light to prevent potential degradation.[7]

Therefore, store both solid WIKI4 and its solutions in amber vials or tubes wrapped in foil.

DMSO, the recommended solvent, is hygroscopic, meaning it readily absorbs moisture from

the air.[7][8] Moisture can lead to compound precipitation and degradation.[7] Always use

anhydrous DMSO and keep stock solution vials tightly sealed.
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Issue Potential Cause Recommended Solution

Variability in Experimental

Results

Compound degradation due to

improper storage.

Ensure solid WIKI4 is stored at

-20°C and DMSO stock

solutions are aliquoted and

stored at -80°C. Avoid

repeated freeze-thaw cycles.

Inaccurate concentration of

stock solution.

Before opening the vial of solid

WIKI4, centrifuge it briefly to

collect all the powder at the

bottom.[9] Use a calibrated

balance for weighing.

Precipitate Forms in Cell

Culture Media

The final concentration of

DMSO is too high, causing the

compound to crash out of

solution.

When diluting the DMSO stock

solution into your aqueous

experimental buffer or media,

ensure the final DMSO

concentration is low, typically

less than 0.5%, to maintain

solubility and avoid cell toxicity.

[9]

Poor solubility of the

compound in the aqueous

medium.

Make serial dilutions in DMSO

first before the final dilution

into the aqueous medium.[6] A

small amount of gentle

vortexing can aid dissolution.

Loss of Compound Activity

Over Time

Gradual degradation of the

stock solution.

Use freshly prepared stock

solutions or solutions that have

been stored as single-use

aliquots at -80°C for no longer

than recommended (e.g., 6

months).[9]

Contamination of stock

solution.

Prepare stock solutions in a

sterile environment and filter-

sterilize if necessary using a
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0.2 µm filter compatible with

DMSO.[9]

Data Summary Tables
Table 1: Storage Recommendations

Form Storage Duration Temperature Notes

Solid (Powder) Short-Term (weeks) 4°C Protect from light.

Long-Term (months to

years)
-20°C

Stable for ≥ 4 years if

stored properly.[5]

Stock Solution (in

DMSO)

Short-Term (days to

weeks)
-20°C

Tightly sealed vials;

avoid freeze-thaw

cycles.[3]

Long-Term (months) -80°C

Recommended for

best stability; use

single-use aliquots.[9]

Table 2: Solubility and Physicochemical Data

Parameter Value Source

Molecular Formula C₂₉H₂₃N₅O₃S [5]

Molecular Weight 521.6 g/mol [5]

IC₅₀ (TNKS1) 26 nM [2][4]

IC₅₀ (TNKS2) 15 nM - 26 nM [10][3][4][5]

Solubility
DMSO: ≥ 2 mg/mLWater:

Insoluble
[3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM WIKI4 Stock Solution in DMSO
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Acclimatization: Before opening, allow the vial of solid WIKI4 to equilibrate to room

temperature for at least 15-20 minutes in a desiccator. This prevents condensation of

moisture inside the vial.

Preparation: Briefly centrifuge the vial to ensure all the powder is at the bottom.

Weighing: Aseptically weigh the desired amount of WIKI4 powder. For example, to make 1

mL of a 10 mM solution, weigh out 5.22 mg of WIKI4 (Molecular Weight = 521.6 g/mol ).

Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to the solid

compound. In this example, add 1 mL of DMSO.

Mixing: Vortex the solution gently until all the solid has completely dissolved. Mild warming to

37°C or brief sonication can be used to aid dissolution if necessary.[8]

Aliquoting and Storage: Dispense the stock solution into single-use, light-protected (amber)

and tightly-sealed vials. Store immediately at -80°C.
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WIKI4 Handling and Storage Workflow

Receive Solid WIKI4

Acclimate Vial to
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Caption: Workflow for proper handling and storage of WIKI4.
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WIKI4 Mechanism of Action in Wnt/β-Catenin Pathway

In Absence of Wnt Signal (Pathway OFF) In Presence of Wnt Signal (Pathway ON)
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Caption: WIKI4 inhibits Tankyrase to stabilize the destruction complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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